Cas no 83732-53-0 (N1-(piperidin-4-yl)benzene-1,2-diamine)
N1-(piperidin-4-yl)benzene-1,2-diamine is a versatile aromatic diamine derivative featuring a piperidine moiety, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's bifunctional structure, combining an aromatic diamine with a piperidine ring, offers unique reactivity for constructing heterocyclic frameworks or serving as a ligand in coordination chemistry. Its rigid yet flexible backbone facilitates selective modifications, making it valuable for developing bioactive molecules or advanced materials. The piperidine group further imparts improved solubility and stability in various solvents, broadening its applicability in medicinal chemistry and catalysis. This compound is particularly useful in synthesizing polyamides, polyimides, and other high-performance polymers.
83732-53-0 structure
Product Name:N1-(piperidin-4-yl)benzene-1,2-diamine
CAS No:83732-53-0
MF:C11H17N3
MW:191.272782087326
MDL:MFCD23099232
CID:725824
PubChem ID:3019237
Update Time:2025-06-07
N1-(piperidin-4-yl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,N1-4-piperidinyl-
- 2-N-piperidin-4-ylbenzene-1,2-diamine
- N-piperidin-4-ylbenzene-1,2-diamine
- N1-(piperidin-4-yl)benzene-1,2-diamine
- EINECS 280-601-4
- NS00038273
- SCHEMBL11506765
- N1-4-PIPERIDINYL-1,2-BENZENEDIAMINE
- 83732-53-0
- 7BQ5WKY483
- DTXSID90232590
- UNII-7BQ5WKY483
- 1,2-BENZENEDIAMINE, N1-4-PIPERIDINYL-
- EN300-8833339
-
- MDL： MFCD23099232
- Inchi： 1S/C11H17N3/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-4,9,13-14H,5-8,12H2
- InChI Key： FRPNIZFUGKDSSS-UHFFFAOYSA-N
- SMILES： N1CCC(CC1)NC1C=CC=CC=1N
Computed Properties
- Exact Mass: 191.142
- Monoisotopic Mass: 191.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 365.4°C at 760 mmHg
- Flash Point: 205.7°C
- Refractive Index: 1.623
N1-(piperidin-4-yl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8833339-1g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 1g |
$628.0 | 2023-09-01 | ||
| Enamine | EN300-8833339-5g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 5g |
$1821.0 | 2023-09-01 | ||
| Enamine | EN300-8833339-10g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 10g |
$2701.0 | 2023-09-01 | ||
| Enamine | EN300-8833339-0.05g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.05g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-8833339-0.1g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.1g |
$553.0 | 2025-03-21 | |
| Enamine | EN300-8833339-0.25g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.25g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-8833339-0.5g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 0.5g |
$603.0 | 2025-03-21 | |
| Enamine | EN300-8833339-1.0g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 1.0g |
$628.0 | 2025-03-21 | |
| Enamine | EN300-8833339-2.5g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 2.5g |
$1230.0 | 2025-03-21 | |
| Enamine | EN300-8833339-5.0g |
N1-(piperidin-4-yl)benzene-1,2-diamine |
83732-53-0 | 95.0% | 5.0g |
$1821.0 | 2025-03-21 |
N1-(piperidin-4-yl)benzene-1,2-diamine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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